Sodium cyclohexanesulfonate

Specification

• CAS No.: 13893-74-8
• Molecular Formula: C6H11NaO3S
• Molecular Weight: 186.21 g/mol
• IUPAC Name: sodium;cyclohexanesulfonate
• Standard InChI: InChI=1S/C6H12O3S.Na/c7-10(8,9)6-4-2-1-3-5-6;/h6H,1-5H2,(H,7,8,9);/q;+1/p-1
• Standard InChI Key: DIIKAKPJAGLSOD-UHFFFAOYSA-M
• Isomeric SMILES: C1CCC(CC1)S(=O)(=O)[O-].[Na+]
• SMILES: C1CCC(CC1)S(=O)(=O)[O-].[Na+]
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)[O-].[Na+]

Introduction

Property	Characteristic	Basis
Appearance	White crystalline solid	Typical for sodium sulfonate salts
Solubility	Highly soluble in water; limited solubility in organic solvents	Based on ionic character
pH (aqueous solution)	Neutral to slightly basic	Characteristic of sodium salts of strong acids
Stability	Stable under normal conditions	Based on sulfonate structure
Melting Point	High (likely >250°C)	Typical for sodium sulfonate salts

Industrial Applications

The primary documented application of sodium cyclohexanesulfonate is as a chemical intermediate in the production of thiophenol. Thiophenol (benzenethiol) is an important industrial chemical used in the synthesis of pharmaceuticals, agrochemicals, and specialty polymers.
Additionally, sodium cyclohexanesulfonate has been mentioned in patent literature related to light-emitting modules for deep ultraviolet light, appearing in a list of compounds including "cyclohexyl trimethylammonium methanesulfonate, sodium cyclohexane sulfonate, sodium cyclohexylmethanesulfonate". This suggests potential applications in advanced materials and electronic components.
Table 2: Applications of Sodium Cyclohexanesulfonate

Application Area	Specific Use	Reference
Chemical Synthesis	Precursor in thiophenol production
Reaction Medium	Solvent for bisulfite addition reactions
Advanced Materials	Component in light-emitting modules
Potential: Surfactants	Based on amphiphilic structure	Theoretical
Potential: Catalysis	Based on sulfonate functionality	Theoretical

Research Context and Significance

The limited specific research on sodium cyclohexanesulfonate in the available literature suggests it may be primarily utilized in specialized industrial applications rather than being a compound of broader research interest. Its appearance in patent literature related to both chemical synthesis processes and advanced materials indicates its value in specific technical niches.
Sulfonate compounds generally play important roles in various chemical processes due to their unique properties:

• The strong polar nature of the sulfonate group provides excellent water solubility

• The combination of hydrophilic (sulfonate) and hydrophobic (cyclohexane) portions can give surfactant-like properties

• Sulfonates can serve as leaving groups in organic synthesis

• The thermal stability of sulfonates makes them useful in high-temperature applications

Comparative Analysis

To better understand sodium cyclohexanesulfonate's position among related compounds, it's useful to compare it with structurally similar molecules:
Table 3: Comparison of Sodium Cyclohexanesulfonate with Related Compounds

Compound	Structure	Key Differences	Primary Applications
Sodium cyclohexanesulfonate	Cyclohexane ring with directly attached sulfonate group	Base compound	Chemical synthesis, potential in materials science
Sodium cyclamate	Cyclohexane ring with N-sulfamate group	Contains nitrogen linkage	Artificial sweetener
1-Hydroxy-1-cyclohexanesulfonic acid sodium salt	Cyclohexane ring with hydroxyl and sulfonate groups	Contains additional hydroxyl group	Specialized chemical applications
Sodium hexanesulfonate	Linear alkyl chain with sulfonate group	Linear vs. cyclic structure	HPLC applications, analytical chemistry

Research Gaps and Future Directions

Based on the available literature, several research gaps are evident regarding sodium cyclohexanesulfonate:

• Comprehensive physical and chemical characterization data

• Detailed mechanistic studies of its reactions, particularly in thiophenol synthesis

• Exploration of potential applications beyond chemical synthesis, such as in surfactant chemistry

• Environmental fate and toxicological profile
  Future research might productively focus on:

• Developing improved synthetic routes to sodium cyclohexanesulfonate

• Exploring its potential as a template or directing agent in materials synthesis

• Investigating its behavior in complex reaction systems

• Examining potential applications in green chemistry as a reusable catalyst or reaction medium